Cas no 122431-41-8 (1H-Pyrazol-5-ol, 1-(1,1-dimethylethyl)-3-(trifluoromethyl)-)

1H-Pyrazol-5-ol, 1-(1,1-dimethylethyl)-3-(trifluoromethyl)- structure
122431-41-8 structure
Product Name:1H-Pyrazol-5-ol, 1-(1,1-dimethylethyl)-3-(trifluoromethyl)-
CAS No:122431-41-8
MF:C8H11F3N2O
MW:208.180952310562
CID:1214060
PubChem ID:10013270
Update Time:2025-04-20

1H-Pyrazol-5-ol, 1-(1,1-dimethylethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-5-ol, 1-(1,1-dimethylethyl)-3-(trifluoromethyl)-
    • 2-tert-butyl-5-(trifluoromethyl)-1H-pyrazol-3-one
    • AKOS015363509
    • 1-tert-butyl-5-hydroxy-3-trifluoromethyl-1H-pyrazole
    • 1-tert-butyl-3-trifluoromethyl-1H-pyrazol-5-ol
    • UYGXIUVQGMFJNI-UHFFFAOYSA-N
    • 122431-41-8
    • SCHEMBL940746
    • DTXSID70434156
    • 1-(tert-Butyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
    • Inchi: 1S/C8H11F3N2O/c1-7(2,3)13-6(14)4-5(12-13)8(9,10)11/h4,12H,1-3H3
    • InChI Key: UYGXIUVQGMFJNI-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(N(C(C)(C)C)N1)=O)(F)F

Computed Properties

  • Exact Mass: 208.08234746g/mol
  • Monoisotopic Mass: 208.08234746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 32.3Ų

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